Adamantane-1,3,5,7-tetrol
Overview
Description
Adamantane-1,3,5,7-tetrol is a derivative of adamantane . It is an impurity of Vildagliptin, an oral anti-hyperglycemic agent (anti-diabetic drug) of the dipeptidyl peptidase-4 (DPP-4) inhibitor class of drugs .
Synthesis Analysis
Several new nitro-substituted adamantane compounds based on adamantane-1,3,5,7-tetrol were synthesized . The synthesis of substituted adamantanes and substituted higher diamondoids is frequently achieved via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives .
Molecular Structure Analysis
Adamantane-1,3,5,7-tetrol contains total 32 bond(s); 16 non-H bond(s), 4 six-membered ring(s), 3 eight-membered ring(s), 4 hydroxyl group(s), and 4 tertiary alcohol(s) .
Chemical Reactions Analysis
The activation of the four tertiary carbon atoms succeeds via an initial bromination to yield 1,3,5,7-tetrabromoadamantane (1) as a colorless crystalline solid in the presence of aluminum bromide .
Scientific Research Applications
High-Energy Dense Oxidizers
Adamantane-1,3,5,7-tetrol has been used in the synthesis of new nitro substituted adamantane compounds . These compounds have properties similar to those of standard high explosives like RDX . The energetic properties, thermal stabilities, and sensitivities of these compounds were determined and compared to current composites in terms of potential high-energy dense oxidizers (HEDOs) .
Frameworks in the Design of Assemblies of Porphyrin Macrocycles
A new strategy for the synthesis of adamantane-containing polyphenols of a porphyrin series has been suggested . This is based on the Suzuki–Miyaura reaction between 1,3,5,7-tetrakis (4’-iodophenyl)adamantane and a monoboryl derivative of substituted porphyrin . This synthesis provides a possibility to synthesize the corresponding polyphenol derivative .
Positive Photoresists for Nanolithography
The polyphenol derivative synthesized from adamantane-1,3,5,7-tetrol has been used in the development of positive photoresists for nanolithography . This allows for the production of topological structures with a resolution of 16 nm .
Hydrogen-Bonded Organic Framework Linker
Adamantane-1,3,5,7-tetrol, as an adamantane derivative, has tetrahedral symmetry that provides applications as a hydrogen-bonded organic framework linker .
Dendrimer Core
The tetrahedral symmetry of adamantane-1,3,5,7-tetrol also allows it to be used as a dendrimer core .
Future Directions
Mechanism of Action
Target of Action
Adamantane-1,3,5,7-tetrol is a derivative of adamantane, a polycyclic cage molecule with high symmetry and remarkable properties Adamantane derivatives are known for their potential applications in various fields, including the development of new explosives and drug delivery systems .
Mode of Action
It’s known that several new nitro substituted adamantane compounds based on adamantane-1,3,5,7-tetrol have been synthesized . These compounds exhibit properties similar to those obtained for standard high explosives like RDX .
Biochemical Pathways
It’s worth noting that adamantane derivatives, especially polynitroadamantanes, are recognized as promising explosives and propellants with a high degree of thermal stability .
Pharmacokinetics
The adamantane moiety is widely applied in the design and synthesis of new drug delivery systems , suggesting that it may have favorable ADME properties.
Result of Action
The synthesis of several new nitro substituted adamantane compounds based on adamantane-1,3,5,7-tetrol has been reported . These compounds exhibit properties similar to those obtained for standard high explosives like RDX .
Action Environment
In addition to the high energy content and crystal density, they should exhibit good stability, environmental compatibility, and low sensitivity to external stimuli .
properties
IUPAC Name |
adamantane-1,3,5,7-tetrol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O4/c11-7-1-8(12)4-9(13,2-7)6-10(14,3-7)5-8/h11-14H,1-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPWNSSYGNSROKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC3(CC1(CC(C2)(C3)O)O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301306925 | |
Record name | 1,3,5,7-Tetrahydroxyadamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301306925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Adamantane-1,3,5,7-tetrol | |
CAS RN |
16104-28-2 | |
Record name | 1,3,5,7-Tetrahydroxyadamantane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16104-28-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3,5,7-Tetrahydroxyadamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301306925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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